Cas no 56346-40-8 (2H-1,4-Benzoxazine, 6-fluoro-3,4-dihydro-3-methyl-)
56346-40-8 structure
Product Name:2H-1,4-Benzoxazine, 6-fluoro-3,4-dihydro-3-methyl-
CAS No:56346-40-8
MF:C9H10FNO
MW:167.180205821991
CID:349147
PubChem ID:71444731
Update Time:2025-04-19
2H-1,4-Benzoxazine, 6-fluoro-3,4-dihydro-3-methyl- Chemical and Physical Properties
Names and Identifiers
-
- 2H-1,4-Benzoxazine, 6-fluoro-3,4-dihydro-3-methyl-
- 6-fluoro-3-methyl-3,4-dihydro-2H-1,4-benzoxazine
- AKOS017514771
- 56346-40-8
- DTXSID10853488
-
- Inchi: 1S/C9H10FNO/c1-6-5-12-9-3-2-7(10)4-8(9)11-6/h2-4,6,11H,5H2,1H3
- InChI Key: BDSQAXWZOTXPFT-UHFFFAOYSA-N
- SMILES: FC1C=CC2=C(C=1)NC(C)CO2
Computed Properties
- Exact Mass: 167.0747
- Monoisotopic Mass: 167.074642105g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 12
- Rotatable Bond Count: 0
- Complexity: 165
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.2
- Topological Polar Surface Area: 21.3Ų
Experimental Properties
- PSA: 21.26
2H-1,4-Benzoxazine, 6-fluoro-3,4-dihydro-3-methyl- Related Literature
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Muniyandi Sankaralingam,So Hyun Jeon,Yong-Min Lee,Mi Sook Seo,Wonwoo Nam Dalton Trans., 2016,45, 376-383
-
Ravi Kumar Yadav,R. Govindaraj Phys. Chem. Chem. Phys., 2020,22, 26876-26886
-
Teresita Carrillo-Hernández,Philippe Schaeffer,Pierre Albrecht Chem. Commun., 2001, 1976-1977
-
M. Sheykhan,S. Khani,S. Shaabanzadeh,M. Joafshan Green Chem., 2017,19, 5940-5948
-
Supaporn Sawadjoon,Joseph S. M. Samec Org. Biomol. Chem., 2011,9, 2548-2554
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